Cas no 572-84-9 (2-fluoroanthracene-9,10-dione)
2-fluoroanthracene-9,10-dione structure
Product Name:2-fluoroanthracene-9,10-dione
2-fluoroanthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoroanthracene-9,10-dione
- 9,10-Anthracenedione, 2-fluoro-
- 2-Fluoroanthraquinone
- SCHEMBL3894758
- 9, 2-fluoro-
- DTXSID40972651
- EU-0000180
- NSC-37110
- AKOS001586419
- 572-84-9
- 2-FLUORO-9,10-DIHYDROANTHRACENE-9,10-DIONE
- NSC37110
- DS-004075
- MFCD00474514
-
- Inchi： 1S/C14H7FO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H
- InChI Key： LFZBKGLFBCHVMF-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O
Computed Properties
- Exact Mass: 226.04301
- Monoisotopic Mass: 226.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.385
- Boiling Point: 397.2°C at 760 mmHg
- Flash Point: 151.3°C
- Refractive Index: 1.637
- PSA: 34.14
- LogP: 2.60110
2-fluoroanthracene-9,10-dione Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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